Cas no 1261841-84-2 (3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde)

• Product Name: 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde
• CAS No: 1261841-84-2
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4992077
• PubChem ID: 134622561
• Update Time: 2025-06-08

3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde
• G68161
• 3'-(Trifluoromethoxy)-2-(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde
• 1261841-84-2

• Inchi： 1S/C15H8F6O2/c16-14(17,18)13-6-9(8-22)4-5-12(13)10-2-1-3-11(7-10)23-15(19,20)21/h1-8H
• InChI Key： YNAIPRBELONABF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 334.04284847g/mol
• Monoisotopic Mass: 334.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde

3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde: A Comprehensive Overview

The compound 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde, identified by the CAS number 1261841-84-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with trifluoromethoxy and trifluoromethyl groups, along with a carboxaldehyde functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical applications.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing cutting-edge methodologies such as Suzuki coupling or palladium-catalyzed cross-coupling reactions. Recent advancements in catalytic systems have enabled the efficient construction of the biphenyl framework, ensuring high yields and purity. The presence of trifluoromethoxy and trifluoromethyl groups introduces significant electron-withdrawing effects, which can be exploited in various chemical transformations, including nucleophilic additions and electrophilic substitutions.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The carboxaldehyde group serves as an excellent site for further functionalization, enabling the incorporation of diverse substituents that can modulate biological activity. Recent studies have demonstrated its utility in the development of novel pharmaceutical agents targeting specific enzymes or receptors. For instance, researchers have employed this compound as a key building block in the synthesis of potential anticancer drugs, where its ability to inhibit key oncogenic pathways has shown remarkable promise.

In addition to its role in drug discovery, this compound has also found applications in materials science. The biphenyl system, combined with the electron-withdrawing groups, contributes to enhanced stability and electronic conductivity. These properties make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent breakthroughs in nanotechnology have further expanded its potential, with researchers exploring its integration into graphene-based devices to enhance performance.

The environmental impact and toxicity profile of this compound are critical considerations for its widespread use. Studies conducted under environmentally relevant conditions have indicated that it exhibits low persistence and bioaccumulation potential due to its susceptibility to biodegradation under aerobic conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to minimize waste and improve sustainability. Green chemistry approaches, such as using renewable feedstocks or catalytic processes that reduce energy consumption, are being actively explored. Additionally, investigations into its compatibility with advanced manufacturing techniques, such as 3D printing or additive manufacturing, are opening new avenues for its application in customized materials production.

In conclusion, 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-carboxaldehyde represents a versatile and innovative molecule with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for chemists and materials scientists alike. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.